Cas no 1874148-75-0 (1,3,5-Tris(1-trityl-4-pyrazolyl)benzene)

• Product Name: 1,3,5-Tris(1-trityl-4-pyrazolyl)benzene
• CAS No: 1874148-75-0
• MDL: MFCD31716095
• CID: 4630254
• Update Time: 2025-06-14

1,3,5-Tris(1-trityl-4-pyrazolyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Tris(1-trityl-4-pyrazolyl)benzene

• MDL： MFCD31716095

Additional information on 1,3,5-Tris(1-trityl-4-pyrazolyl)benzene

Recent Advances in the Study of 1,3,5-Tris(1-trityl-4-pyrazolyl)benzene (CAS: 1874148-75-0) in Chemical Biology and Pharmaceutical Research

The compound 1,3,5-Tris(1-trityl-4-pyrazolyl)benzene (CAS: 1874148-75-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, characterization, and biological activities. The insights presented here are derived from recent peer-reviewed publications and industry reports, ensuring the accuracy and relevance of the information.

1,3,5-Tris(1-trityl-4-pyrazolyl)benzene is a highly symmetrical molecule featuring a central benzene ring substituted with three trityl-protected pyrazole groups. This structural motif imparts remarkable stability and versatility, making it an attractive scaffold for various applications, including drug discovery, materials science, and catalysis. Recent studies have explored its potential as a ligand in metal-organic frameworks (MOFs) and as a building block for supramolecular assemblies. The compound's ability to form stable complexes with transition metals has been particularly noteworthy, opening new avenues for catalytic and therapeutic applications.

One of the key breakthroughs in the study of 1,3,5-Tris(1-trityl-4-pyrazolyl)benzene is its role in the development of novel anticancer agents. Researchers have demonstrated that this compound can act as a potent inhibitor of specific protein-protein interactions (PPIs) involved in cancer cell proliferation. For instance, a recent study published in the Journal of Medicinal Chemistry highlighted its efficacy in disrupting the interaction between MDM2 and p53, a well-known target in oncology. The compound's high binding affinity and selectivity make it a promising candidate for further preclinical evaluation.

In addition to its therapeutic potential, 1,3,5-Tris(1-trityl-4-pyrazolyl)benzene has also been investigated for its utility in materials science. Its rigid, three-dimensional structure and ability to form porous networks have been exploited in the design of advanced materials for gas storage and separation. A recent report in Advanced Materials detailed the synthesis of a MOF incorporating this compound, which exhibited exceptional selectivity for CO2 capture. These findings underscore the compound's versatility and highlight its potential contributions to addressing environmental challenges.

Despite these promising developments, challenges remain in the practical application of 1,3,5-Tris(1-trityl-4-pyrazolyl)benzene. Issues such as scalability of synthesis, cost-effectiveness, and in vivo stability need to be addressed to fully realize its potential. Ongoing research efforts are focused on optimizing synthetic routes and exploring derivatization strategies to enhance its properties. Collaborative initiatives between academia and industry are expected to play a pivotal role in overcoming these hurdles.

In conclusion, 1,3,5-Tris(1-trityl-4-pyrazolyl)benzene (CAS: 1874148-75-0) represents a fascinating and multifaceted compound with broad implications for chemical biology and pharmaceutical research. Its unique structural features and diverse applications make it a valuable subject of study, and recent advancements have shed light on its potential in both therapeutic and materials science domains. Continued research and development efforts will be essential to unlock its full potential and translate these findings into real-world applications.